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Compound of Interest

Compound Name: 2-Methyl-2-pentenal
CAS No.: 623-36-9
Cat. No.: B1584526
Get Quote
. J

Executive Summary & Immediate Action

2-Methyl-2-pentenal (CAS: 623-36-9) is an

-unsaturated aldehyde.[1][2][3][4] It presents a dual hazard profile: it is flammable (Flash Point
~30-38°C) and highly reactive toward nucleophiles (bases, amines) and oxidizers.[1][2]

Core Directive: Do NOT dispose of this compound via drain disposal. It requires thermal
destruction (incineration) via a licensed hazardous waste contractor.[1][2] Segregation from
amines and strong bases is critical to prevent uncontrolled exothermic polymerization.[2]

Chemical Characterization & Hazard Profile

To handle this chemical safely, you must understand the causality of its hazards. As an

-unsaturated carbonyl, it acts as a Michael acceptor, making it an electrophile that can
covalently bind to biological macromolecules (skin sensitization) and react violently with strong
nucleophiles.[1][2]

Table 1: Physicochemical & Hazard Data
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Property Value / Classification Operational Implication

Unique Identifier for waste
manifests.[1][2]

CAS Number 623-36-9

Flammable (Cat 3). Ground all
Flash Point 30-38°C (86—100°F) equipment; use non-sparking
tools.[1][2][3][5]

Moderate volatility; significant

Boiling Point 135-138°C vapor generation at room
temp.[1][2]
) US EPA classification for waste
RCRA Code D001 (Ignitable) ) )
designation.[1][2]
Toxic if inhaled; causes serious
GHS Hazards H226, H317, H318, H331 eye damage; skin sensitizer.[1]
[21[3][5]1[6]
o ) Incompatible with Strong
Reactivity Michael Acceptor

Bases & Oxidizers.

Pre-Disposal Segregation Strategy

The most common error in aldehyde disposal is improper bulking. Do not pour 2-Methyl-2-
pentenal into a generic "Organic Waste" drum without verifying the absence of incompatible
species.[1][2]

» Avoid Oxidizers: Aldehydes autoxidize to carboxylic acids (2-methyl-2-pentenoic acid).[1][2]
In the presence of strong oxidizers (e.g., Nitric acid, Peroxides), this reaction becomes
violent.[1][2]

¢ Avoid Bases/Amines: Mixing with strong bases (NaOH, KOH) or amines triggers aldol
condensation or polymerization, leading to rapid heat generation and pressure buildup in
waste containers.[1][2]

Self-Validating Segregation Check

Before adding to a waste stream, perform this 2-step check:
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e pH Check: Ensure the receiving waste container is neutral or slightly acidic (pH 4-7).[2]
Never add to a basic waste stream (pH > 8).[1][2]

o Temperature Monitoring: If bulking large quantities (>500 mL), monitor the container
temperature for 15 minutes after the first addition. Any rise indicates a reaction; stop

immediately.[2]

Disposal Workflow & Decision Logic

The following diagram outlines the decision process for classifying and routing 2-Methyl-2-

pentenal waste.
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Waste Generation:
2-Methyl-2-pentenal

Analyze Physical State
& Purity

>10% Conc. <10% Conc.

Stream A:
Pure/High Concentration
Liquid

Stream B:
Dilute Mixture / Reaction Mass

Check Co-Solvents:
Are Oxidizers or Bases present?

Segregate:
Do NOT Mix. Yes (Incompatible)
Keep Separate Container.

Pre-Treatment:
Neutralize Base/Oxidizer No (Compatible)
(Verify pH 6-8)

Packaging:
Approved Solvent Can/Drum
Label: 'Flammable - Aldehyde’

Final Disposal:
High-Temp Incineration
(RCRA D001)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating and packaging 2-Methyl-2-pentenal waste streams to
prevent reactive hazards.

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE

Objective: Prevent inhalation toxicity (H331) and eye damage (H318).[1][2][5]
e Engineering Control: Perform all transfers inside a certified chemical fume hood.
e PPE:
o Eyes: Chemical splash goggles (Face shield recommended for volumes >1L).[1][2]

o Hands: Butyl rubber or Silver Shield® gloves (Nitrile provides only splash protection for
aldehydes; breakthrough is rapid).[1][2]

o Body: Flame-resistant lab coat.[1][2]

Phase 2: Packaging (RCRA Compliance)

Objective: Prepare for transport and incineration.

Select Container: Use a DOT-approved container (HDPE or Steel).[2] Ensure the container
is rated for flammable liquids.[2]

» Static Grounding: If pouring from a metal drum (>4L), attach a grounding wire between the
source and receiving container to prevent static discharge ignition.[1][2]

o Filling: Leave at least 10% headspace (ullage) to allow for vapor expansion.[2]
e Labeling:

o Affix a hazardous waste label.[2]

o Primary Constituent: "2-Methyl-2-pentenal”[1][2][3][4][5][6][7][8][9][10]

o Hazard Checkboxes: [x] Ignitable [x] Toxic[1][2]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1584526/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-2-methyl-2-pentenal-1-2
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.sigmaaldrich.com/US/en/sds/Aldrich/W319406
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1584526/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-2-methyl-2-pentenal-1-2
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.synerzine.com/docs/sds/W1384%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AAA1572914&productDescription=2-METHL-2-PEN10AL+%28E%29%2B%28Z%29+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/Aldrich/W319406
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-pentenal
https://wap.guidechem.com/dictionary/en/14250-96-5.html
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/62828
https://www.thegoodscentscompany.com/data/rw1035441.html
https://www.sigmaaldrich.com/RU/en/sds/aldrich/w319406?userType=undefined
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Phase 3: Spill Contingency (Emergency Response)

If a spill occurs during transfer:
o Evacuate & Ventilate: Remove ignition sources immediately.

e Containment: Do not use paper towels (fire hazard). Use vermiculite, diatomaceous earth, or
commercial solvent spill pads.[1][2]

o Cleanup: Use non-sparking tools (plastic scoop) to transfer absorbed material into a sealable
container.[2]

Disposal: Label the debris container as Hazardous Waste (Solid) - Flammable/Toxic.

Regulatory & Compliance Notes

e US EPA: This substance falls under the D001 characteristic waste code for ignitability (Flash
point < 60°C).[1][2]

e Transport (DOT):

o UN Number: UN 1988 (Aldehydes, flammable, toxic, n.o.s.) or UN 1993 (Flammable liquid,
n.o.s.) depending on specific carrier requirements.[1][2]

o Packing Group: IlI

References

o National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 12177, 2-Methyl-2-pentenal.[1][2] PubChem.[2] [Link]

o U.S. Environmental Protection Agency (2023).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes.[1][2] EPA.gov.[2] [LinK]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 2-
Methyl-2-pentenal[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584526/docs#operational-guide-safe-disposal-and-
handling-of-2-methyl-2-pentenal-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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